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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Dowicil 75, a widely utilized broad-
spectrum antimicrobial agent. The following sections detail its chemical identity, physical and
chemical properties, and its established applications, with a focus on presenting quantitative
data and logical workflows in a clear and accessible format for a scientific audience.

Chemical Identity

Dowicil 75 is the trade name for the chemical compound 1-(3-chloroallyl)-3,5,7-triaza-1-
azoniaadamantane chloride.[1] Its primary function is as a preservative in a variety of water-
based products, offering protection against a wide range of microorganisms.[2][3]

Table 1: Chemical Identifiers for Dowicil 75
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Identifier Value Reference

CAS Number 4080-31-3 [415]

1-[(E)-3-chloroprop-2-
enyl]-3,5,7-triaza-1-

IUPAC Name o [4]
azoniatricyclo[3.3.1.13,7]decan

e

Molecular Formula CoH16CINa™ [4]

C1N2CN3CN1C--INVALID-
SMILES [4]
LINK--(C3)C/C=CICI

INChl=1S/C9H16CIN4/c10-2-1-
3-14-7-11-4-12(8-14)6-13(5-
InChl [4]
11)9-14/h1-2H,3-9H2/q+1/b2-

1+

Table 2: Synonyms for Dowicil 75
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Synonym

1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride

Quaternium-15

N-(3-Chloroallyl)hexaminium chloride

Dowicil 100

Dowicide Q

Cinartc 200

Methenamine 3-chloroallylochloride

XD-1840

NSC172971

[(E)-3-chloroallyl][?]

SCHEMBL238148

SR-01000944994

1-[(E)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane

3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(3-chloro-2-propenyl)-

[4]115]

Physicochemical Properties

Dowicil 75 is an off-white powder with an amine-like odor.[6] It is readily soluble in water.[3]
Key physical and chemical properties are summarized in the table below.

Table 3: Physical and Chemical Properties of Dowicil 75
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Property Value Reference
Molecular Weight 215.70 g/mol [4]
Appearance Off-white powder [6]
Odor Amine [6]
pH 8.1 (in solution) [6]
Melting Point 145.7 °C (decomposes) [6]
Vapor Pressure 0'00_107 Paatzstc [6]
(Estimated)
Solubility Readily soluble in water [3]

Antimicrobial Activity and Applications

Dowicil 75 exhibits a broad spectrum of antimicrobial activity, proving effective against both
gram-negative and gram-positive bacteria, as well as fungi and yeasts.[2] This efficacy is
maintained over a wide pH range, from 2 to 12.5.[2][3] Its primary application is as a
preservative in water-based formulations to prevent microbial spoilage.[7] Common
applications include paints, inks, coatings, adhesives, and slurries.[1][2][8]

Logical Workflow: Preservative Action of Dowicil 75

The following diagram illustrates the logical workflow of Dowicil 75 as a preservative in a
water-based product.
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Caption: Logical workflow of Dowicil 75 as a preservative.

Experimental Protocols

Detailed, step-by-step experimental protocols for the efficacy and toxicological studies of
Dowicil 75 are not extensively available in the public domain and are often proprietary to the
manufacturer. However, safety data sheets provide summaries of toxicological endpoints. For
instance, the acute oral LD50 in rats is estimated to be greater than 2,000 mg/kg, and the
dermal LD50 is also estimated to be greater than 2,000 mg/kg.[9] In vitro and in vivo genetic
toxicity studies have been predominantly negative.[6]

Signaling Pathways

The precise molecular signaling pathways through which Dowicil 75 exerts its antimicrobial
effects are not detailed in the available literature. It is widely understood that as a quaternium
compound, it acts as a formaldehyde-releasing agent. Formaldehyde is a potent electrophile
that can react with and cross-link various biological macromolecules, including proteins and
nucleic acids, leading to the disruption of cellular function and cell death.

The following diagram illustrates a generalized mechanism of action for a formaldehyde-
releasing preservative.
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Caption: Generalized mechanism of formaldehyde-releasing preservatives.

Conclusion

Dowicil 75 is a well-characterized and effective preservative with a long history of use in
various industrial applications. Its broad-spectrum activity and favorable physicochemical
properties make it a valuable tool for preventing microbial contamination in water-based
products. While detailed experimental protocols and specific signaling pathway information are
limited in publicly accessible resources, its function as a formaldehyde-releasing agent
provides a basis for understanding its antimicrobial mechanism. Researchers and professionals
should always consult the latest safety data sheets for handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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